Cas no 70593-53-2 (2,3,5-Trichloroisonicotinamide)

• Product Name: 2,3,5-Trichloroisonicotinamide
• CAS No: 70593-53-2
• MF: C₆H₃Cl₃N₂O
• MW: 225.459818124771
• MDL: MFCD14584798
• CID: 1744547
• PubChem ID: 50853154
• Update Time: 2025-04-24

2,3,5-Trichloroisonicotinamide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide, 2,3,5-trichloro-
• 70593-53-2
• MFCD14584798
• 2,3,5-trichloropyridine-4-carboxamide
• 2,3,5-trichloroisonicotinamide
• AE-0207
• AKOS005071648
• CS-0364907
• 2,3,5-Trichloroisonicotinamide

• MDL： MFCD14584798
• Inchi： 1S/C6H3Cl3N2O/c7-2-1-11-5(9)4(8)3(2)6(10)12/h1H,(H2,10,12)
• InChI Key： YCMMUAJQJPKMRS-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=C(C=1C(N)=O)Cl)Cl

Computed Properties

• Exact Mass: 223.93129
• Monoisotopic Mass: 223.931096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56Ų

Experimental Properties

• PSA: 55.98

Additional information on 2,3,5-Trichloroisonicotinamide

4-Pyridinecarboxamide, 2,3,5-Trichloro-

4-Pyridinecarboxamide, 2,3,5-Trichloro-, also known by its CAS number 70593-53-2, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatility in various chemical and biological contexts. The molecule features a pyridine ring substituted with three chlorine atoms at positions 2, 3, and 5, along with a carboxamide group at position 4. This combination of substituents imparts distinctive electronic and steric properties to the molecule.

The synthesis of 4-Pyridinecarboxamide, 2,3,5-Trichloro- typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations in the synthesis pathway. These methods not only enhance yield but also reduce the environmental footprint of the manufacturing process.

The chemical structure of 4-Pyridinecarboxamide, 2,3,5-Trichloro- plays a crucial role in its reactivity and functionality. The presence of multiple chlorine atoms introduces electron-withdrawing effects on the pyridine ring, which can influence the compound's ability to participate in various chemical reactions. Additionally, the carboxamide group at position 4 provides a site for further functionalization or interaction with other molecules. This makes the compound a valuable building block in organic synthesis.

In terms of applications, 4-Pyridinecarboxamide, 2,3,5-Trichloro- has shown promise in several fields. In pharmaceutical research, it has been investigated as a potential lead compound for drug development due to its ability to modulate specific biological targets. Recent studies have highlighted its potential as an inhibitor of certain enzymes involved in disease pathways. Furthermore, this compound has been explored for its role in agrochemicals and materials science.

The toxicity profile of 4-Pyridinecarboxamide has also been a subject of recent research interest. Studies conducted under controlled laboratory conditions suggest that while the compound exhibits some level of toxicity at higher concentrations, it may be used safely within specific dosage ranges. Regulatory agencies have set guidelines for handling and using this compound based on these findings.

In conclusion, 4-Pyridinecarboxamide, with its unique chemical structure and diverse applications across multiple disciplines, remains an important area of research. As new insights into its properties continue to emerge from ongoing studies around the globe,
this compound is poised to contribute significantly to advancements in chemistry and related fields.